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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)

Cat. No.: B12423472

Get Quote

Part 1: Executive Summary & Technical Imperative
In high-throughput bioanalysis (HT-BA) and pharmacokinetic (PK) profiling, the integrity of

quantitative data rests heavily on the quality of the Internal Standard (IS). For Timolol, a non-

selective beta-adrenergic antagonist, the use of (S)-Timolol-d9 (maleate) is not merely a

regulatory preference but a technical necessity for robust LC-MS/MS assays.

The selection of the (S)-enantiomer is critical when chiral separation is employed to distinguish

the active (S)-form from the less active (R)-isomer. Furthermore, the d9-labeling (typically on

the tert-butyl group) provides a mass shift of +9 Da, placing the IS signal well outside the M+1

and M+2 isotopic envelope of the analyte, thereby eliminating "cross-talk" and ensuring

linearity at the lower limit of quantification (LLOQ).

This guide synthesizes the current supplier landscape with a field-validated protocol for the

procurement, handling, and application of (S)-Timolol-d9 (maleate).
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Chemical Identity & Labeling Logic
To ensure the IS behaves identically to the analyte during extraction and ionization, the

deuterium labeling must be in a metabolically stable position.

Compound Name: (S)-Timolol-d9 Maleate[1][2]

Chemical Name: (S)-1-((2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)amino)-3-((4-morpholino-

1,2,5-thiadiazol-3-yl)oxy)propan-2-ol maleate[2]

CAS Number (Freebase): 1286769-65-0 (Note: Salt forms often lack unique CAS IDs;

reference the freebase CAS).

Molecular Formula: C₁₇H₁₉D₉N₄O₇S (Maleate salt)[2]

Molecular Weight: ~441.55 g/mol (vs. 432.49 g/mol for unlabeled maleate)

Label Position: The tert-butyl group [-C(CD₃)₃].

Why this matters: The tert-butyl group is chemically inert and does not undergo exchange

in protic solvents, unlike deuterium on hydroxyl or amine groups.

Commercial Supplier Analysis
The following suppliers have been identified as providing the specific (S)-enantiomer with d9-

labeling. Researchers must verify the Certificate of Analysis (CoA) for every lot, specifically

checking for Isotopic Purity (≥99%) and Chemical Purity (≥98%).
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Supplier Catalog / ID Key Technical Notes

Daicel Pharma Standards DCTI-A-000224

Explicitly lists as (S)-isomer.

Defines labeling on the tert-

butyl group. High reliability for

chiral purity.

MedChemExpress (MCE) HY-B0156S

Lists as "(S)-Timolol-d9

maleate". Provides detailed

solubility data (DMSO,

Methanol).

Simson Pharma T490032

Lists CAS 1286769-65-0.

Offers custom synthesis

options if specific salt forms

are required.

Kaaris Lab KL-05-01621

Synthesis on demand. Good

alternative if bulk quantities

(>100mg) are required for

clinical trials.

Procurement Warning: Many suppliers list "Timolol-d9" without specifying stereochemistry. For

chiral assays, using a racemic IS (rac-Timolol-d9) can lead to peak splitting or broadening if the

chromatographic method has any chiral selectivity, potentially compromising integration

accuracy. Always demand the (S)-specific CoA.

Part 3: Scientific Rationale & Mechanism
The Deuterium Isotope Effect
Deuterium is more lipophilic than hydrogen. In Reverse Phase Chromatography (RPC),

deuterated isotopologues often elute slightly earlier than their unlabeled counterparts.
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Risk: If the retention time (RT) shift is too large, the IS may not co-elute perfectly with the

analyte, failing to compensate for matrix effects (ion suppression/enhancement) at that

specific time point.

Mitigation: The d9-label on the tert-butyl group is spatially compact. While a slight RT shift

(0.05 - 0.1 min) is expected, it is generally within the window of co-elution for standard

HPLC/UPLC columns.

Mass Spectral Fragmentation & Cross-Talk
The d9 label on the tert-butyl group is retained in the primary fragment ions used for MRM

(Multiple Reaction Monitoring).

Typical Fragmentation Path (Positive Mode ESI):

Precursor: [M+H]⁺

Analyte (Unlabeled): m/z 317.2 → Product m/z 261.1 (Loss of tert-butyl group - C4H8) or m/z

74 (fragment of the amine side chain).

Internal Standard (d9): m/z 326.2 → Product m/z 261.1 (If tert-butyl is lost, the label is lost!)

CRITICAL: You must select a transition that retains the label.

Correct IS Transition: m/z 326.2 → m/z 83.1 (The deuterated tert-butyl amine fragment).

Visualizing the Selection Logic:
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Analyte: (S)-Timolol

IS: (S)-Timolol-d9
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Click to download full resolution via product page

Figure 1: MRM Transition Strategy. To function as a valid IS, the monitored transition must

retain the deuterium label. For Timolol-d9 labeled on the tert-butyl group, monitoring the loss of

the tert-butyl group (m/z 261.1) renders the IS indistinguishable from the analyte fragment. One

must monitor the fragment containing the d9 group (e.g., m/z 83.1).

Part 4: Validated Experimental Protocol
Stock Solution Preparation (Self-Validating)
The presence of the maleate salt significantly alters the weighed mass required to achieve a

target freebase concentration.

Formula for Correction Factor (CF):
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Protocol:

Weighing: Weigh 1.36 mg of (S)-Timolol-d9 Maleate.

Dissolution: Dissolve in 1.0 mL of Methanol (HPLC Grade).

Validation Step: Sonicate for 5 minutes. Inspect visually for particulates.

Result: This yields a 1.0 mg/mL (freebase equivalent) stock solution.

Storage: -20°C in amber glass vials (stable for 6 months).

LC-MS/MS Workflow Integration
This workflow ensures the IS compensates for recovery losses during extraction (Protein

Precipitation or SPE).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(Plasma/Serum)

Spike IS
(S)-Timolol-d9

Target: 50 ng/mL

Equilibration
(10 min @ RT)

Allows IS to bind matrix

Extraction
(PPT with ACN or SPE)

Centrifugation
15,000 x g, 10 min

LC-MS/MS Analysis

Self-Validation Check:
IS Area Variation < 15%

across run?

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12423472/docs?utm_src=pdf-body-img#technical-procurement-application-guide-s-timolol-d9-maleate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Sample Preparation Workflow. The IS must be added before any extraction steps to

validate recovery efficiency.

Quality Assurance Criteria
To accept a run using this IS, the following criteria must be met:

Retention Time Match: The IS retention time must be within ±0.05 min of the analyte (or

consistently shifted by a fixed delta due to isotope effect).

Signal Stability: The IS peak area response across all samples (Standards, QCs, Unknowns)

should not vary by more than ±15% (or ±20% for complex matrices).

Blank Check: Inject a "Double Blank" (Matrix without Analyte or IS) and a "Zero Sample"

(Matrix + IS only).

Requirement: The Zero Sample must show < 5% interference at the Analyte transition

(m/z 317.2). This confirms the isotopic purity of the d9-Timolol is sufficient and contains no

d0 contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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